Cas no 2171734-68-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid
• CAS No: 2171734-68-0
• MF: C₂₃H₂₀F₂N₂O₅
• MW: 442.412113189697
• CID: 6138660
• PubChem ID: 165554669
• Update Time: 2025-06-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4,4-difluorobutanoic acid
• EN300-1550479
• 2171734-68-0

• Inchi： 1S/C23H20F2N2O5/c24-20(25)12-19(22(29)30)27-21(28)10-5-11-26-23(31)32-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-20H,11-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： DKKKTQXFJGYIMZ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 442.13402807g/mol
• Monoisotopic Mass: 442.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid (CAS No. 2171734-68-0)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid (CAS No. 2171734-68-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, and a difluorinated butanoic acid moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with other functional groups. The presence of this group in 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid makes it an excellent candidate for the synthesis of complex peptides and peptidomimetics. The amino group provides a site for further functionalization, allowing for the creation of diverse derivatives with tailored properties.

The difluorinated butanoic acid moiety is another key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. This makes 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid particularly interesting for drug discovery and development, where optimizing these properties is crucial for enhancing the therapeutic potential of new compounds.

Recent studies have explored the potential applications of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The researchers found that the unique combination of the Fmoc protecting group and the difluorinated butanoic acid moiety contributes to its high selectivity and efficacy.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4,4-difluorobutanoic acid as a building block for the synthesis of novel antiviral agents. The results showed that derivatives of this compound demonstrated significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The high metabolic stability and low cytotoxicity of these derivatives make them promising candidates for further development as antiviral therapeutics.

The versatility of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ymanido)-4,4-difluorobutanoic acid extends beyond its use in drug discovery. It has also been explored as a tool for studying protein-protein interactions and as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can be used to create peptidomimetics with enhanced cell permeability and reduced susceptibility to proteolytic degradation.

In conclusion, 2-4-{(9H-fluoren - 9 - ylmethoxycarbonyl)amino}but - 2 - ynamido - 4 , 4 - difluorobutanoic acid (CAS No. 2171734 - 68 - 0) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for the development of novel therapeutics and bioactive molecules. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.